Cas no 4727-93-9 ( )

• Product Name: &nbsp
• CAS No: 4727-93-9
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 930822
• PubChem ID: 352587
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-1,3,2-dioxathiane 2-oxide
• 4,6-dimethyl-[1,3,2]dioxathiane 2-oxide
• 4,6-Dimethyl-1,3,2-dioxathian-2-oxid
• 4,6-dimethyltrimethylene (cis,cis) sulphite
• 4e,6e-Dimethyl-1,3,2-dioxathian-2a-oxid
• 4e,6e-Dimethyl-1,3,2-dioxathian-2e-oxid
• AC1L70NU
• meso-4,6-Dimethyl-1,3,2-dioxathian-2-oxid
• NSC527152
• racem.-4,6-Dimethyl-1,3,2-dioxathian-2-oxid
• 2,4-pentanediyl sulfite
• NSC-527152
• SCHEMBL15097093
• DS-005155
• 4727-93-9
• DTXSID70326345
•  

• Inchi： 1S/C5H10O3S/c1-4-3-5(2)8-9(6)7-4/h4-5H,3H2,1-2H3
• InChI Key： USNQMYYMYHSTGH-UHFFFAOYSA-N
• SMILES： S1(=O)OC(C)CC(C)O1

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 198.8°C at 760 mmHg
• Flash Point: 74°C
• Refractive Index: 1.516
• PSA: 35.53
• LogP: 1.64470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes